Cas no 2171592-15-5 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-5-methoxypentanamidoacetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-5-methoxypentanamidoacetic acid
• CAS No: 2171592-15-5
• MF: C₂₅H₃₀N₂O₇
• MW: 470.514907360077
• CID: 6309996
• PubChem ID: 165548282
• Update Time: 2025-06-09

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-5-methoxypentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-5-methoxypentanamidoacetic acid
• EN300-1519661
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)-5-methoxypentanamido]acetic acid
• 2171592-15-5

• Inchi： 1S/C25H30N2O7/c1-33-14-6-11-22(24(31)27(12-13-28)15-23(29)30)26-25(32)34-16-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,21-22,28H,6,11-16H2,1H3,(H,26,32)(H,29,30)
• InChI Key： XDXPYQCKBUNPNL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC(=O)O)CCO)=O)CCCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 470.20530130g/mol
• Monoisotopic Mass: 470.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 125Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-5-methoxypentanamidoacetic acid

Comprehensive Overview of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-5-methoxypentanamidoacetic acid (CAS No. 2171592-15-5)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-5-methoxypentanamidoacetic acid (CAS No. 2171592-15-5) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in producing high-purity peptides for drug discovery and biotechnology applications. The compound's unique structure, featuring a hydroxyethyl group and a methoxypentanamido backbone, makes it a versatile building block for designing peptide-based therapeutics.

The growing demand for custom peptides and targeted drug delivery systems has propelled research into advanced synthetic methodologies. 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-5-methoxypentanamidoacetic acid plays a pivotal role in this context, as its Fmoc group ensures selective deprotection during synthesis, minimizing side reactions. Researchers frequently search for "Fmoc-amino acid derivatives" and "peptide coupling reagents" to optimize yields, reflecting the compound's relevance in modern bioconjugation strategies.

From a structural perspective, the compound's hydrophilic and lipophilic balance enhances its solubility in organic solvents commonly used in peptide chemistry, such as DMF and DCM. This property aligns with the industry's shift toward "green chemistry" practices, as it reduces the need for hazardous solvents. Additionally, its 5-methoxypentanamido moiety contributes to improved bioavailability in peptide drugs—a hot topic in pharmacokinetics research.

In proteomics and biomarker discovery, CAS No. 2171592-15-5 is often employed to modify peptide sequences for mass spectrometry compatibility. The compound's high purity (>95%) and stability under ambient conditions make it a reliable choice for laboratories focusing on "precision medicine" and "personalized therapeutics." These attributes address frequent user queries about "stable Fmoc reagents" and "amino acid modifications."

Looking ahead, the integration of machine learning in peptide design has sparked interest in compounds like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)-5-methoxypentanamidoacetic acid. Computational models predicting peptide-receptor interactions rely on such building blocks to simulate molecular docking scenarios. This synergy between wet-lab synthesis and in silico tools underscores the compound's future potential in next-generation drug development.